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Compound of Interest

Compound Name: Nitronium hexafluoroantimonate

CAS No.: 17856-92-7

Cat. No.: B579210

Get Quote

Electrophilic aromatic substitution (EAS) is the cornerstone of aromatic functionalization. In

classical nitration, the active electrophile, the nitronium ion (NO₂⁺), is generated in situ by the

reaction of concentrated nitric acid with a stronger dehydrating acid, typically sulfuric acid[1][2]

[3][4].

Classical Nitronium Ion Generation: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

While effective, this "mixed acid" system has inherent limitations:

Harsh Conditions: The strongly acidic and aqueous environment can be incompatible with

sensitive functional groups.

Substrate Scope: Highly deactivated aromatic rings may fail to react or require forcing

conditions that lead to side products.

Selectivity Issues: The complex equilibrium and presence of water can sometimes

complicate regiochemical outcomes.
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Nitronium salts, such as nitronium hexafluoroantimonate, circumvent these issues by

providing a stable, isolable source of the nitronium ion[1][5]. Pioneered by George A. Olah,

these reagents allow nitration to be performed under precisely controlled, non-aqueous

conditions[1]. The hexafluoroantimonate (SbF₆⁻) anion is exceptionally large and non-

nucleophilic, which prevents it from interfering with the electrophilic attack and ensures the high

reactivity of the "free" nitronium cation.

The Mechanism of Action: A Highly Reactive
Electrophile
The reaction proceeds via the canonical EAS mechanism. The key difference lies in the

unencumbered reactivity of the pre-formed nitronium ion, which does not require generation

from an equilibrium mixture.

Electrophilic Attack: The π-electron system of the aromatic ring attacks the highly

electrophilic nitronium ion. This is typically the rate-determining step[6][7].

Formation of the σ-Complex: A resonance-stabilized carbocation intermediate, known as the

arenium ion or Wheland intermediate, is formed[6][8]. The aromaticity of the ring is

temporarily disrupted.

Deprotonation: A weak base present in the reaction mixture removes a proton from the

carbon atom bearing the new nitro group.

Restoration of Aromaticity: The C-H bond breaks, and its electrons reform the aromatic π-

system, yielding the final nitroaromatic product[3][9].

The regiochemical outcome is dictated by the electronic nature of the substituents already

present on the aromatic ring. Electron-donating groups (EDGs) direct the incoming nitro group

to the ortho and para positions, while electron-withdrawing groups (EWGs) direct it to the meta

position[10][11][12]. The exceptional reactivity of NO₂SbF₆ allows it to effectively nitrate even

strongly deactivated substrates that are resistant to mixed-acid conditions[5].
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Preparation

Reaction

Workup & Isolation

Assemble Flame-Dried Glassware
under Inert Atmosphere (N₂/Ar)

Charge with NO₂SbF₆ and
Anhydrous Solvent

Cool to Reaction
Temperature (e.g., 0 °C or -20 °C)

Slowly Add Aromatic Substrate
(in Anhydrous Solvent)

Stir and Monitor Progress
(TLC, GC-MS)

Quench Reaction by Pouring onto
Ice-Water (CAUTION!)

Extract with Organic Solvent

Wash with H₂O, NaHCO₃ (aq),
and Brine

Dry (Na₂SO₄/MgSO₄), Filter,
and Concentrate

Purify Product
(Recrystallization / Chromatography)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b579210?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

